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Compound of Interest

Compound Name: 2-Fluoro-4-nitrobenzonitrile

Cat. No.: B1302158 Get Quote

In-Depth Technical Guide: 2-Fluoro-4-
nitrobenzonitrile
This guide provides the fundamental molecular and chemical properties of 2-Fluoro-4-
nitrobenzonitrile, a compound of interest for researchers, scientists, and professionals in drug

development.

Molecular and Chemical Data
The core chemical identifiers for 2-Fluoro-4-nitrobenzonitrile are summarized below. This

data is essential for accurate experimental design, chemical synthesis, and regulatory

documentation. The molecular formula defines the elemental composition, while the molecular

weight is crucial for stoichiometric calculations in chemical reactions.

Property Value

Molecular Formula C₇H₃FN₂O₂[1][2][3][4][5]

Molecular Weight 166.11 g/mol [1][3][4][5][6]

Exact Mass 166.01785550 Da[1]

CAS Number 34667-88-4[2][3][4]

IUPAC Name 2-fluoro-4-nitrobenzonitrile[1]
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Experimental Protocols and Signaling Pathways

The request for experimental protocols and signaling pathway diagrams is not applicable to the

fundamental chemical properties of a single small molecule like 2-Fluoro-4-nitrobenzonitrile.

Such information would be relevant in the context of its biological activity, synthesis methods,

or mechanism of action in a specific biological system. For instance, a study investigating the

inhibitory effects of this compound on a particular enzyme would involve detailed experimental

protocols and might elucidate a signaling pathway. However, the intrinsic properties of

molecular weight and formula do not have associated experimental procedures or biological

pathways.

Should research be conducted on the synthesis or biological interactions of 2-Fluoro-4-
nitrobenzonitrile, the following logical workflow could be visualized.
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Caption: A logical workflow for the synthesis and biological evaluation of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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